(1R,3R)-16-(Hydroxymethyl)-13-methoxy-12-methyl-11,14-dioxo-5-oxa-8,17,20-triazahexacyclo[15.3.1.03,19.04,8.09,18.010,15]henicosa-10(15),12-diene-21-carbonitrile
(1R,3R)-16-(Hydroxymethyl)-13-methoxy-12-methyl-11,14-dioxo-5-oxa-8,17,20-triazahexacyclo[15.3.1.03,19.04,8.09,18.010,15]henicosa-10(15),12-diene-21-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
152053-14-0
VCID:
VC0234887
InChI:
InChI=1S/C21H24N4O5/c1-8-18(27)14-13(19(28)20(8)29-2)12(7-26)25-11(6-22)10-5-9-15(23-10)17(25)16(14)24-3-4-30-21(9)24/h9-12,15-17,21,23,26H,3-5,7H2,1-2H3/t9-,10-,11?,12?,15?,16?,17?,21?/m1/s1
SMILES:
CC1=C(C(=O)C2=C(C1=O)C3C4C5C(CC(N5)C(N4C2CO)C#N)C6N3CCO6)OC
Molecular Formula:
C21H24N4O5
Molecular Weight:
412.4 g/mol
(1R,3R)-16-(Hydroxymethyl)-13-methoxy-12-methyl-11,14-dioxo-5-oxa-8,17,20-triazahexacyclo[15.3.1.03,19.04,8.09,18.010,15]henicosa-10(15),12-diene-21-carbonitrile
CAS No.: 152053-14-0
Main Products
VCID: VC0234887
Molecular Formula: C21H24N4O5
Molecular Weight: 412.4 g/mol
CAS No. | 152053-14-0 |
---|---|
Product Name | (1R,3R)-16-(Hydroxymethyl)-13-methoxy-12-methyl-11,14-dioxo-5-oxa-8,17,20-triazahexacyclo[15.3.1.03,19.04,8.09,18.010,15]henicosa-10(15),12-diene-21-carbonitrile |
Molecular Formula | C21H24N4O5 |
Molecular Weight | 412.4 g/mol |
IUPAC Name | (1R,3R)-16-(hydroxymethyl)-13-methoxy-12-methyl-11,14-dioxo-5-oxa-8,17,20-triazahexacyclo[15.3.1.03,19.04,8.09,18.010,15]henicosa-10(15),12-diene-21-carbonitrile |
Standard InChI | InChI=1S/C21H24N4O5/c1-8-18(27)14-13(19(28)20(8)29-2)12(7-26)25-11(6-22)10-5-9-15(23-10)17(25)16(14)24-3-4-30-21(9)24/h9-12,15-17,21,23,26H,3-5,7H2,1-2H3/t9-,10-,11?,12?,15?,16?,17?,21?/m1/s1 |
Standard InChIKey | UVAIYWZSCCGGSE-KWKRCTCSSA-N |
Isomeric SMILES | CC1=C(C(=O)C2=C(C1=O)C3C4C5[C@@H](C[C@@H](N5)C(N4C2CO)C#N)C6N3CCO6)OC |
SMILES | CC1=C(C(=O)C2=C(C1=O)C3C4C5C(CC(N5)C(N4C2CO)C#N)C6N3CCO6)OC |
Canonical SMILES | CC1=C(C(=O)C2=C(C1=O)C3C4C5C(CC(N5)C(N4C2CO)C#N)C6N3CCO6)OC |
Synonyms | cyanocycline B |
PubChem Compound | 158556 |
Last Modified | Nov 11 2021 |
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